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Technical Support Center: Fluazifop Application
Timing
This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on the effect of application time of day on the phytotoxicity

of fluazifop.

Frequently Asked Questions (FAQs)
Q1: Does the time of day I apply fluazifop affect its phytotoxicity and weed control efficacy?

A1: Yes, the time of day of application significantly influences the efficacy of fluazifop.[1][2][3]

Research has demonstrated that fluazifop-p-butyl provides better control of grass weeds, such

as Urochloa plantaginea, when applied in the early morning (e.g., 6 a.m.) or during the night

compared to applications during the warmer parts of the day, like late morning and afternoon

(e.g., 11 a.m. and 4 p.m.).[1][2][3][4]

Q2: What are the underlying mechanisms for this time-of-day effect on fluazifop phytotoxicity?

A2: The variation in fluazifop's effectiveness is primarily linked to the interplay between

environmental conditions and the plant's physiological responses, which follow a diurnal

rhythm.[1][3] Key factors include:
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Leaf Angle: The orientation of weed leaves changes throughout the day. During the hottest

parts of the day (e.g., 11 a.m. and 4 p.m.), some grass weeds exhibit more vertically oriented

or rolled leaves, which reduces the surface area for herbicide interception.[3][5]

Environmental Conditions: Air temperature, relative humidity (RH), and photosynthetically

active radiation (PAR) fluctuate throughout the day.[1][3] Applications in the early morning

are often associated with lower temperatures and higher RH, which can improve herbicide

uptake. Conversely, high temperatures can lead to reduced fluazifop efficacy.[4]

Plant Circadian Rhythms: Plants have internal clocks that regulate many physiological

processes, including leaf movement and metabolic pathways.[6][7] These rhythms can

influence how effectively a herbicide is absorbed, translocated, and metabolized.

Q3: Which environmental variable is most strongly correlated with fluazifop performance?

A3: Studies have shown that weed leaf angle has the strongest correlation with fluazifop
performance.[1][2][3] Environmental variables like air temperature, relative humidity, and PAR

influence the leaf angle, which in turn directly affects the efficacy of the herbicide application.[3]

[5]

Troubleshooting Guide
Problem: I applied fluazifop in the middle of the day (e.g., noon) and observed poor weed

control.

Potential Cause 1: Unfavorable Environmental Conditions. High temperatures and low

relative humidity are common during midday.[1][4] These conditions can cause spray

droplets to evaporate more quickly and may reduce herbicide absorption by the plant.

Potential Cause 2: Weed Leaf Orientation. The target grass weeds may have altered their

leaf orientation to a more vertical position to minimize heat and light stress during the hottest

part of the day.[3][5] This posture reduces the interception of the herbicide spray.

Solution: For optimal results, consider shifting fluazifop applications to the early morning

hours (e.g., 6 a.m.) or even during the night when conditions are generally more favorable

(lower temperature, higher humidity) and weed leaves are more horizontally oriented.[2][3]
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Problem: My nocturnal (night-time) application of fluazifop was more effective than my

afternoon application. Is this expected?

Explanation: Yes, this is an expected outcome.[1][2][3] Nocturnal applications often provide

better weed control compared to afternoon applications. This is attributed to more favorable

environmental conditions (lower temperature, higher humidity) and a more receptive leaf

posture for herbicide interception during the night.

Quantitative Data Summary
The following table summarizes the results from a field experiment assessing the dose of

fluazifop-p-butyl required to reduce the dry shoot mass of the weed Urochloa plantaginea by

80% (D₈₀) when applied at different times of the day.

Application
Time

Air
Temperatur
e (°C)

Relative
Humidity
(%)

Leaf Angle
(°)

D₈₀ (g ha⁻¹)
Efficacy
Ranking

2 a.m. 18.1 91 55 114.7 High

6 a.m. 17.5 93 60 98.6 Highest

11 a.m. 26.7 62 35 175.4 Low

4 p.m. 29.1 55 40 >200 Lowest

9 p.m. 21.5 85 50 141.2 Moderate

Data synthesized from Cieslik et al., 2017.[3][5] A lower D₈₀ value indicates higher herbicide

efficacy.

Experimental Protocols
Protocol: Assessing Time-of-Day Effect on Fluazifop
Phytotoxicity
This protocol is based on the methodology used to evaluate the efficacy of fluazifop-p-butyl on

grass weeds.[1][2][3]
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1. Experimental Design:

Layout: Use a randomized complete block design with a factorial arrangement of treatments

and a minimum of three to four replications.[8]

Factors:

Factor A: Application Time of Day (e.g., 2 a.m., 6 a.m., 11 a.m., 4 p.m., 9 p.m.).

Factor B: Herbicide Dose (e.g., five rates from a low to a high dose, such as 80, 110, 140,

170, and 200 g ha⁻¹).

Controls: Include an untreated control plot in each replication for comparison.

2. Plant Material and Growth Conditions:

Crop: Grow a dicotyledonous crop in which fluazifop is registered for use (e.g., common

bean, soybean).[3][9]

Weed: Ensure a uniform population of the target grass weed (e.g., Urochloa plantaginea).

Growth Stage: Apply the herbicide when the weed is at an early, active growth stage (e.g., 2-

5 leaves) and the crop has reached the recommended stage for application.[3][9]

3. Herbicide Application:

Equipment: Use a calibrated research sprayer (e.g., CO₂-pressurized backpack sprayer)

equipped with flat-fan nozzles to ensure uniform coverage.

Procedure: At each designated time, apply the different doses of fluazifop to the respective

plots.

Data Collection at Application: For each application time, record key environmental variables:

Air Temperature (°C)

Relative Humidity (%)
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Photosynthetically Active Radiation (PAR) (μmol m⁻² s⁻¹)

Weed Leaf Angle (°) (measured from the horizontal plane).[1][3]

4. Data Assessment:

Timing: Assess phytotoxicity and weed control at a set interval after treatment, typically 14 to

21 days.[3][10]

Metrics:

Visual Weed Control: Rate on a scale of 0% (no effect) to 100% (complete plant death)

compared to the untreated control.

Phytotoxicity to Crop: Visually assess any injury to the crop using a similar 0-100% scale.

Biomass Reduction: Harvest the above-ground biomass of the target weed from a defined

area (e.g., a quadrat) in each plot. Dry the biomass to a constant weight and calculate the

percent reduction relative to the untreated control.[3]

5. Statistical Analysis:

Analyze the data using Analysis of Variance (ANOVA).

If treatment effects are significant, use regression analysis (e.g., a sigmoidal model) to

determine the herbicide dose required to achieve a specific level of control (e.g., 50% or

80% reduction in dry mass) for each application time.[5]

Visualizations
Experimental Workflow
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Caption: Workflow for an experiment testing fluazifop efficacy by time of day.
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Factors Influencing Fluazifop Phytotoxicity
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Caption: Relationship between time of day, environment, and fluazifop efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b150276?utm_src=pdf-body
https://www.benchchem.com/product/b150276?utm_src=pdf-body-img
https://www.benchchem.com/product/b150276?utm_src=pdf-body
https://www.benchchem.com/product/b150276?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. FLUAZIFOP-P-BUTYL EFFICACY AS A FUNCTION OF APPLICATION TIME AND
HERBICIDE DOSE - Advances in Weed Science [awsjournal.org]

3. scielo.br [scielo.br]

4. scite.ai [scite.ai]

5. scielo.br [scielo.br]

6. researchgate.net [researchgate.net]

7. Using plant circadian programs to optimize agrochemical use - PMC
[pmc.ncbi.nlm.nih.gov]

8. fs.usda.gov [fs.usda.gov]

9. knowledgehub.ccardesa.org [knowledgehub.ccardesa.org]

10. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Effect of application time of day on fluazifop
phytotoxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150276#effect-of-application-time-of-day-on-
fluazifop-phytotoxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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